N-nitrosodiethylamine
N-nitrosodiethylamine
N-nitrosodiethylamine is a clear slightly yellow liquid. Boiling point 175-177 °C. Can reasonably be anticipated to be a carcinogen. Used as a gasoline and lubricant additive and as an antioxidant and stabilizer in plastics.
N-nitrosodiethylamine is a nitrosamine that is N-ethylethanamine substituted by a nitroso group at the N-atom. It has a role as a mutagen, a hepatotoxic agent and a carcinogenic agent.
N-Nitrosodiethylamine is a synthetic light-sensitive, volatile, clear yellow oil that is soluble in water, lipids, and other organic solvents. It is used as gasoline and lubricant additive, antioxidant, and stabilizer for industry materials. When heated to decomposition, N-nitrosodiethylamine emits toxic fumes of nitrogen oxides. N-Nitrosodiethylamine affects DNA integrity, probably by alkylation, and is used in experimental research to induce liver tumorigenesis. It is considered to be reasonably anticipated to be a human carcinogen. (NCI05)
n-Nitrosodiethylamine can cause cancer according to an independent committee of scientific and health experts.
A nitrosamine derivative with alkylating, carcinogenic, and mutagenic properties.
N-nitrosodiethylamine is a nitrosamine that is N-ethylethanamine substituted by a nitroso group at the N-atom. It has a role as a mutagen, a hepatotoxic agent and a carcinogenic agent.
N-Nitrosodiethylamine is a synthetic light-sensitive, volatile, clear yellow oil that is soluble in water, lipids, and other organic solvents. It is used as gasoline and lubricant additive, antioxidant, and stabilizer for industry materials. When heated to decomposition, N-nitrosodiethylamine emits toxic fumes of nitrogen oxides. N-Nitrosodiethylamine affects DNA integrity, probably by alkylation, and is used in experimental research to induce liver tumorigenesis. It is considered to be reasonably anticipated to be a human carcinogen. (NCI05)
n-Nitrosodiethylamine can cause cancer according to an independent committee of scientific and health experts.
A nitrosamine derivative with alkylating, carcinogenic, and mutagenic properties.
Brand Name:
Vulcanchem
CAS No.:
55-18-5
VCID:
VC21122740
InChI:
InChI=1S/C4H10N2O/c1-3-6(4-2)5-7/h3-4H2,1-2H3
SMILES:
CCN(CC)N=O
Molecular Formula:
C4H10N2O
Molecular Weight:
102.14 g/mol
N-nitrosodiethylamine
CAS No.: 55-18-5
Cat. No.: VC21122740
Molecular Formula: C4H10N2O
Molecular Weight: 102.14 g/mol
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Specification
| Description | N-nitrosodiethylamine is a clear slightly yellow liquid. Boiling point 175-177 °C. Can reasonably be anticipated to be a carcinogen. Used as a gasoline and lubricant additive and as an antioxidant and stabilizer in plastics. N-nitrosodiethylamine is a nitrosamine that is N-ethylethanamine substituted by a nitroso group at the N-atom. It has a role as a mutagen, a hepatotoxic agent and a carcinogenic agent. N-Nitrosodiethylamine is a synthetic light-sensitive, volatile, clear yellow oil that is soluble in water, lipids, and other organic solvents. It is used as gasoline and lubricant additive, antioxidant, and stabilizer for industry materials. When heated to decomposition, N-nitrosodiethylamine emits toxic fumes of nitrogen oxides. N-Nitrosodiethylamine affects DNA integrity, probably by alkylation, and is used in experimental research to induce liver tumorigenesis. It is considered to be reasonably anticipated to be a human carcinogen. (NCI05) n-Nitrosodiethylamine can cause cancer according to an independent committee of scientific and health experts. A nitrosamine derivative with alkylating, carcinogenic, and mutagenic properties. |
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| CAS No. | 55-18-5 |
| Molecular Formula | C4H10N2O |
| Molecular Weight | 102.14 g/mol |
| IUPAC Name | N,N-diethylnitrous amide |
| Standard InChI | InChI=1S/C4H10N2O/c1-3-6(4-2)5-7/h3-4H2,1-2H3 |
| Standard InChI Key | WBNQDOYYEUMPFS-UHFFFAOYSA-N |
| SMILES | CCN(CC)N=O |
| Canonical SMILES | CCN(CC)N=O |
| Boiling Point | 351 °F at 760 mmHg (NTP, 1992) 172 °C BP: 175-177 °C 351 °F |
| Colorform | Yellow oil Slightly yellow liquid |
| Flash Point | 145 °F (NTP, 1992) 145 °F |
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